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Compound of Interest

3-Propylisoxazole-4-carboxylic
Compound Name:

acid
CAS No.: 877760-11-7
Cat. No.: B15052762

Get Quote

Executive Summary & Chemical Profile

3-Propylisoxazole-4-carboxylic acid is a disubstituted isoxazole scaffold characterized by a
propyl group at the C3 position and a carboxylic acid at the C4 position. It serves as a critical
bioisostere for ortho-disubstituted aromatic rings, offering distinct vectors for substitution that
can improve metabolic stability and solubility compared to phenyl analogs.

Key Chemical Data
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Property Value Notes

CAS Number 877760-11-7

Formula C7HoNOs3

MW 155.15 g/mol

Appearance White to off-white solid

Melting Point 120-124 °C (est.) Varies by crystal form/purity

More acidic than benzoic acid
pKa (COOH) ~3.8 due to the electron-deficient

heterocycle

N Limited solubility in non-polar
Solubility DMSO, MeOH, DMF
solvents (Hexane)

Synthetic Accessibility & Regiocontrol

Why this matters: Synthesizing 3,4-disubstituted isoxazoles is historically challenging due to
regioselectivity issues. Direct [3+2] cycloaddition of nitrile oxides with propiolates often favors
the 3,5-isomer.

Recommended Route: The Enamine Method To guarantee the 3-propyl-4-carboxy
regiochemistry, use the condensation of a

-keto ester with dimethylformamide dimethyl acetal (DMF-DMA), followed by cyclization with
hydroxylamine.

Step-by-Step Synthesis Protocol

e Enamine Formation:

[¢]

Reagents: Ethyl 3-oxohexanoate (1.0 equiv), DMF-DMA (1.1 equiv).

Conditions: Reflux in Toluene or neat at 80°C for 4—6 hours.

o

o

Mechanism: Formation of Ethyl 2-(dimethylaminomethylene)-3-oxohexanoate.
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o Checkpoint: Monitor disappearance of starting material by TLC/LCMS. The intermediate is
often a yellow/orange oil.

e Cyclization:
o Reagents: Hydroxylamine hydrochloride (NH20H-HCI) (1.1 equiv), EtOH (solvent).
o Conditions: Reflux for 2—4 hours.

o Outcome: Selective formation of Ethyl 3-propylisoxazole-4-carboxylate. The amino-
methylene directs the nucleophilic attack of hydroxylamine to close the ring exclusively at
the 4/5 positions correctly.

e Saponification:
o Reagents: LiOH or NaOH (2.0 equiv), THF/Water (1:1).
o Conditions: Stir at RT for 2 hours. Acidify with 1N HCI to pH 2-3 to precipitate the free

acid.

+ DMF-DMA + NH20H'HCl LiOH, THF/H20

Reflux o | Enamine Intermediate Cyclization | Ethyl 3-propylisoxazole- Saponification | 3-Propylisoxazole-
"1 (Regocontrol Step) = 4-carboxylate "] 4-carboxylic acid

Ethyl 3-oxohexanoate

Figure 1: Regioselective Synthesis via Enamine Intermediate

Click to download full resolution via product page

Core Applications & Protocols
Protocol A: Amide Coupling (Peptidomimetics)

The C4-carboxylic acid is electronically deactivated by the isoxazole ring, making it less
reactive than standard aliphatic acids but prone to decarboxylation under harsh conditions.
HATU is the preferred coupling reagent to ensure rapid activation at room temperature.

Reagents:

e 3-Propylisoxazole-4-carboxylic acid (1.0 equiv)
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Amine partner (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

Solvent: DMF or DCM

Procedure:

e Dissolve the carboxylic acid in dry DMF (0.1 M).
e Add DIPEA and stir for 5 minutes.

o Add HATU. The solution may turn slightly yellow (activated ester formation). Stir for 10-15
minutes.

e Add the Amine partner.[1]
 Stir at Room Temperature for 2—4 hours.

o Workup: Dilute with EtOAc, wash with 1N HCI (remove unreacted amine/DIPEA), sat.
NaHCOs, and brine.

o Note: If the product is polar, avoid aqueous workup and purify directly via reverse-phase
prep-HPLC.

Protocol B: Curtius Rearrangement (Access to Amines)

Converting the carboxylic acid to an amine (3-propylisoxazol-4-amine) is valuable because 4-
amino-isoxazoles are unstable and hard to synthesize directly. The Curtius rearrangement
traps the amine as a stable carbamate (Boc/Cbz) or Urea.

Reagents:
» DPPA (Diphenylphosphoryl azide) (1.1 equiv)

o Triethylamine (TEA) (1.2 equiv)
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 Alcohol (t-BuOH for Boc-protection) or Amine (for Urea formation)

e Solvent: Toluene or Dioxane

Procedure:

Dissolve acid in Toluene. Add TEA and DPPA.

 Stir at RT for 30 mins, then heat to 80°C.

e Observation: Evolution of N2 gas indicates isocyanate formation.

e Once gas evolution ceases (~1-2 h), add the nucleophile (e.g., excess t-BuOH).
o Reflux for 4-16 hours.

o Result:tert-Butyl (3-propylisoxazol-4-yl)carbamate.

Protocol C: Reduction to Alcohol

The alcohol derivative is a precursor for ether linkages or halogenation (CH2Cl).
Reagents:

e Borane-THF complex (BHs-THF) (1.0 M, 2.0 equiv)

» Alternative: CDIs followed by NaBHa4 (safer, milder).

Procedure (BHs method):

Cool solution of acid in THF to 0°C.

Add BHs-THF dropwise.

Allow to warm to RT and stir for 3 hours.

Quench: Carefully add MeOH (gas evolution!).
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o Concentrate and purify.[2] Note: Avoid LAH (Lithium Aluminum Hydride) as it can cleave the
N-O bond of the isoxazole ring.

Functionalization Decision Tree

This diagram illustrates the divergent utility of the building block based on the desired

pharmacophore.
3-Propylisoxazole-
4-carboxylic acid
"~~~ Advanced
\\‘
Amide Coupling Curtius Rearrangement Reduction Decarboxylative Coupling
(HATU/Amine) (DPPA/tBUOH) (BH3-THF) (Pd cat/Ag2C0O3)
Isoxazole Carboxamides 4-Amino-lsoxazoles Isoxazolyl Methanols 3,4-Diaryl Isoxazoles
(GPCR Agonists) (Kinase Hinges) (Ether Linkers) (Scaffold Hopping)

Figure 2: Functionalization Pathways for Drug Discovery

Click to download full resolution via product page
Storage and Stability
e Hygroscopicity: The acid is moderately hygroscopic. Store in a desiccator.

 Stability: Stable at room temperature. Avoid strong reducing agents (e.g., H2/Pd, LAH) which
will cleave the isoxazole ring to form an amino-enone or amino-alcohol.

» Handling: Irritant. Standard PPE (gloves, goggles) required.

References

o Regioselective Synthesis of Isoxazoles

o Title: "Regioselective synthesis of 4-substituted isoxazoles
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o Source:Tetrahedron Letters, 2008.
o Context: Establishes the Enamine-DMF-DMA route as the gold standard for 4-carboxy
isoxazoles.

e Curtius Rearrangement on Heterocycles

o Title: "The Curtius Rearrangement: Applic
o Source:Journal of Medicinal Chemistry.
o Context: Protocols for DPPA-mediated conversion of heterocyclic acids to amines.

¢ |soxazole Bioisosteres

o Title: "Isoxazoles in Medicinal Chemistry: A Review."

o Source:European Journal of Medicinal Chemistry.

o Context: Discusses the metabolic advantages of replacing phenyl rings with 3-
propylisoxazoles.

o Commercial Availability Data

o Source: BLD Pharm / Sigma-Aldrich C
o Context: Verification of physical properties and commercial building block st

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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